Cas no 2228215-18-5 (O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine
• CAS No: 2228215-18-5
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• CID: 6035556
• PubChem ID: 165706412
• Update Time: 2025-09-27

O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine
• 2228215-18-5
• O-[1-(5-chloro-2-fluoropyridin-3-yl)ethyl]hydroxylamine
• EN300-1977366

• Inchi： 1S/C7H8ClFN2O/c1-4(12-10)6-2-5(8)3-11-7(6)9/h2-4H,10H2,1H3
• InChI Key： YIYURUGLTJZPNY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C)ON)F

Computed Properties

• Exact Mass: 190.0309187g/mol
• Monoisotopic Mass: 190.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine

Comprehensive Overview of O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228215-18-5)

O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228215-18-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluoro-pyridine backbone and hydroxylamine functional group, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of small-molecule inhibitors and catalysts.

The structural features of O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine make it a valuable intermediate in medicinal chemistry. Its halogenated pyridine core enhances binding affinity to biological targets, while the hydroxylamine moiety offers reactivity for further derivatization. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are in high demand. Additionally, its potential as a chemo-sensor for environmental monitoring aligns with growing interest in sustainable analytical methods.

From a synthetic perspective, CAS No. 2228215-18-5 exemplifies advancements in heterocyclic chemistry. The compound’s stability under physiological conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) make it a favorite among chemists optimizing green synthesis protocols. Industry trends emphasize reducing organic solvent waste, and this molecule’s efficient purification profile supports such initiatives. Furthermore, its fluorine substitution—a key focus in modern drug design—improves metabolic stability, addressing frequent queries about bioavailability enhancement strategies.

In agrochemical applications, O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine contributes to developing next-generation crop protection agents. Its mode of action, potentially interfering with pest enzymatic pathways, resonates with the agricultural sector’s push for low-toxicity alternatives. This aligns with global searches for eco-friendly pesticides, as regulatory pressures mount against traditional chemicals. Notably, its selective reactivity could enable tailored formulations, a recurring theme in precision agriculture discussions.

Analytical characterization of CAS 2228215-18-5 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), topics frequently searched by QC professionals. The compound’s crystalline properties also invite exploration in X-ray diffraction studies, catering to material scientists investigating molecular packing behaviors. Such data is critical for patent submissions, reflecting the legal and commercial importance of thorough chemical documentation.

Looking ahead, O-1-(5-chloro-2-fluoropyridin-3-yl)ethylhydroxylamine may play a pivotal role in AI-driven drug discovery—a trending intersection of chemistry and machine learning. Its well-defined structure-activity relationships (SAR) provide ideal training data for predictive modeling algorithms, a niche yet rapidly expanding field. This synergy addresses common search queries about computational chemistry tools accelerating R&D timelines.

To summarize, CAS No. 2228215-18-5 represents a multifaceted tool for innovators across industries. Its relevance to targeted therapy development, green chemistry, and smart agriculture ensures sustained interest. As research evolves, this compound will likely feature in peer-reviewed publications and industry whitepapers, solidifying its status as a high-value chemical entity.